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The transcription factor MYC is a master regulator of cell proliferation, growth, and metabolism.

Its aberrant expression is implicated in over 70% of human cancers, making it a highly sought-

after therapeutic target. However, due to its challenging "undruggable" nature, direct inhibition

of MYC has been largely unsuccessful. A promising new therapeutic modality, molecular glues,

has emerged to target MYC for degradation. These small molecules induce proximity between

MYC and an E3 ubiquitin ligase, leading to its ubiquitination and subsequent degradation by

the proteasome.

This guide provides a head-to-head comparison of four emerging MYC molecular glues:

WBC100, GT19630, UB025, and C1. We present available quantitative data, detail the

experimental protocols used to characterize these molecules, and provide visualizations of the

key pathways and mechanisms.

Performance Data Summary
The following tables summarize the available quantitative data for each MYC molecular glue. It

is important to note that this data is compiled from different studies and direct comparisons

should be made with caution as experimental conditions may vary.

Table 1: Mechanism of Action and Biochemical Activity
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Molecular Glue Target(s)
E3 Ligase
Recruited

DC50
Binding
Affinity (Kd)

WBC100 c-Myc CHIP Not Reported

Dose-dependent

binding observed

via SPR

GT19630 MYC, GSPT1
Cereblon

(CRBN)

IC50 for

degradation =

1.5 nM (HL-60

cells)

Not Reported

UB025 c-Myc CHIP Not Reported Not Reported

C1 c-Myc

Not definitively

identified;

induces self-

aggregation

~ 5 µM (in 293T

cells)
Not Reported

Table 2: Cellular Activity

Molecular Glue Cell Line(s) IC50 (Cell Viability)
Key Cellular
Effects

WBC100
MOLM-13 (AML), Mia-

paca2 (Pancreatic)
16 nM, 61 nM

Induces apoptosis in

c-Myc overexpressing

cells.[1][2]

GT19630
Various Breast Cancer

Cell Lines
1 - 100 nM

Inhibits proliferation,

blocks cell cycle,

induces apoptosis,

decreases cell

migration.[3]

UB025 Not Reported Not Reported Orally bioavailable.

C1
High-Myc expressing

cancer cells

Preferentially kills

high-Myc expressing

cells

Selectively reduces

expression of MYC-

target genes.[4]
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Mechanism of Action and Signaling Pathways
MYC degradation is initiated by the molecular glue bringing it into proximity with an E3 ubiquitin

ligase. This results in the ubiquitination of MYC and its subsequent recognition and degradation

by the 26S proteasome. The downstream consequence is the downregulation of MYC target

genes involved in cell cycle progression, proliferation, and metabolism, ultimately leading to

anti-cancer effects.
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Figure 1: General mechanism of MYC degradation by molecular glues.

The C1 molecular glue presents a potentially different mechanism. Instead of recruiting an E3

ligase, it is proposed to induce MYC self-aggregation and disrupt its interaction with its binding

partner MAX, which is essential for its transcriptional activity. This aggregation may then lead to

degradation.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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